Cas no 1807022-16-7 (4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde)

• Product Name: 4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde
• CAS No: 1807022-16-7
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4861409
• Update Time: 2025-05-26

4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c1-14-6-2-5(9)4(3-13)7(12-6)8(10)11/h2-3,8H,1H3
• InChI Key： QYFSZFAKLHAUPM-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1C=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on 4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde

4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde: A Comprehensive Overview

4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde (CAS No. 1807022-16-7) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry, agrochemistry, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and chemical synthesis. The molecule features a pyridine ring substituted with a bromine atom at position 4, a difluoromethyl group at position 2, a methoxy group at position 6, and an aldehyde group at position 3. These substituents collectively contribute to its unique chemical properties and biological activity.

The synthesis of 4-bromo-2-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the introduction of the bromine substituent at position 4. Similarly, the installation of the difluoromethyl group has benefited from the development of fluorination techniques that minimize side reactions and improve yields.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. The aldehyde group at position 3 serves as a reactive site for various bioconjugation reactions, enabling the attachment of targeting ligands or effector molecules. This feature has been exploited in recent studies to develop prodrugs for cancer therapy. For example, researchers have demonstrated that 4-bromo-2-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde can be conjugated with antibodies or small interfering RNAs (siRNAs) to enhance drug delivery efficiency and reduce off-target effects.

In addition to its medicinal applications, this compound has shown promise in agrochemistry as a potential herbicide or insecticide. The methoxy group at position 6 confers hydrophilicity, which enhances its solubility in aqueous environments and improves bioavailability. Recent field trials have indicated that this compound exhibits selective toxicity against certain agricultural pests without adversely affecting non-target species. Furthermore, its stability under environmental conditions makes it a viable candidate for sustainable pest management strategies.

The structural complexity of 4-bromo-2-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde also renders it an attractive candidate for materials science applications. For instance, its ability to form stable coordination complexes with transition metals has been harnessed in the development of novel catalysts for organic synthesis. Recent studies have highlighted its utility in asymmetric catalysis, where it facilitates the formation of enantioselective products with high efficiency.

From a mechanistic standpoint, the reactivity of this compound is influenced by the electronic effects of its substituents. The electron-withdrawing bromine and difluoromethyl groups deactivate the pyridine ring towards nucleophilic aromatic substitution but activate it towards electrophilic substitution. Conversely, the electron-donating methoxy group exerts an opposing effect by activating certain positions on the ring for nucleophilic attack. This interplay between substituents provides chemists with a powerful toolset for modulating reactivity in synthetic pathways.

Recent advances in computational chemistry have further deepened our understanding of 4-bromo-2-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde's properties. Quantum mechanical calculations have revealed insights into its electronic structure, which correlate with experimental observations regarding its reactivity and stability. These computational models are now being used to predict novel applications for this compound in areas such as energy storage and electronic materials.

In conclusion, 4-bromo-2-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde (CAS No. 1807022-16-7) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing scientific innovation and addressing global challenges in health and agriculture.